Cas no 933689-92-0 (6-Methyl-6,9-diazaspiro[4.5]decane)

• Product Name: 6-Methyl-6,9-diazaspiro[4.5]decane
• CAS No: 933689-92-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 2108230
• Update Time: 2025-10-28

6-Methyl-6,9-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 6-methyl-6,9-Diazaspiro[4.5]decane
• 6-Methyl-6,9-diazaspiro[4.5]decane

• Inchi： 1S/C9H18N2/c1-11-7-6-10-8-9(11)4-2-3-5-9/h10H,2-8H2,1H3
• InChI Key： QTTCFJXNEWPIQU-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC21CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 6-Methyl-6,9-diazaspiro[4.5]decane

Comprehensive Overview of 6-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933689-92-0): Properties, Applications, and Research Insights

6-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933689-92-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its spirocyclic framework and diazaspiro functionality. This compound belongs to the class of nitrogen-containing spirocycles, which are increasingly explored for their potential in drug discovery, agrochemicals, and material science. Its molecular architecture, featuring a 6-methyl substitution and a diazaspiro[4.5]decane core, offers versatile reactivity and binding properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the demand for spirocyclic compounds like 6-Methyl-6,9-diazaspiro[4.5]decane has surged, driven by their applications in central nervous system (CNS) drug development and enzyme inhibition. Researchers are particularly interested in its potential as a pharmacophore for targeting G-protein-coupled receptors (GPCRs) and neurotransmitter transporters. The compound's CAS No. 933689-92-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of 6-Methyl-6,9-diazaspiro[4.5]decane typically involves multistep organic reactions, including cyclization and alkylation strategies. Its spirocyclic structure enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent publications highlight its utility in developing antidepressants, antipsychotics, and cognitive enhancers, aligning with the growing focus on mental health therapeutics.

From an industrial perspective, CAS No. 933689-92-0 is often referenced in patents related to small-molecule inhibitors and ligand optimization. Its diazaspiro motif is also explored in catalysis and supramolecular chemistry, where its rigid geometry facilitates selective molecular interactions. Environmental and regulatory considerations emphasize the need for green synthesis methods to produce such compounds sustainably.

Emerging trends in AI-driven drug discovery have further amplified interest in 6-Methyl-6,9-diazaspiro[4.5]decane, as computational models predict its compatibility with drug-like properties and target selectivity. FAQs in scientific forums often inquire about its solubility, stability under physiological conditions, and scalable synthesis routes, underscoring its practical importance. Collaborative efforts between academia and biotech firms aim to unlock its full potential in precision medicine.

In summary, 6-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933689-92-0) represents a promising frontier in heterocyclic chemistry, with applications spanning therapeutics, materials science, and catalysis. Its spirocyclic and diazaspiro features continue to inspire innovation, addressing unmet needs in healthcare and sustainable chemistry.